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Compound of Interest

Compound Name: AZD8154

Cat. No.: B10821542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the selectivity profile of AZD8154, a
potent dual inhibitor of phosphoinositide 3-kinase (PI3K) gamma (y) and delta (d) isoforms. The
information is compiled for researchers, scientists, and professionals in drug development to
facilitate further investigation and application of this compound.

Quantitative Selectivity Data

The inhibitory activity of AZD8154 against the four Class | PI3K isoforms (a, 3, y, and d) has
been characterized through both biochemical and cellular assays across multiple species. The
data, presented in terms of pIC50 and IC50 values, demonstrates a strong selectivity for the y
and ¢ isoforms.

Biochemical Assay Data

Biochemical assays were performed to determine the direct inhibitory effect of AZD8154 on the
enzymatic activity of purified PI3K isoforms.

Table 1: AZD8154 PI3K Isoform Selectivity in Biochemical Assays
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Species Parameter PI3Ky PI3Kd PI3Ka PI3KB
Human pIC50 9.1 9.2 7.2 5.9
IC50 (nM) 0.79 0.69 61 1400

Dog pIC50 8.5 8.5 7.5 6.5
IC50 (nM) 3.0 34 30 301

Mouse pIC50 8.0 8.6 7.8 5.6
IC50 (nM) 9.5 2.7 15 2600

Data sourced from AstraZeneca's Open Innovation platform.[1]

Cellular Assay Data

Cellular assays provide insight into the compound's activity in a more physiologically relevant
context, measuring the inhibition of PI3K signaling within specific cell lines.

Table 2: AZD8154 In Vitro Inhibition of PI3K Isoforms in Cellular Assays

Target Isoform Cell Line pIC50 IC50 (nM)
PI3Ky RAW 264 9.1 0.76
PI3K& JEKO-1 8.4 4.3

PI3Ka PDPK1 <4.7 >18400
PI3KB TOR7 <4.5 >30000

Data sourced from AstraZeneca's Open Innovation platform.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the PI3K signaling pathway and a general workflow for
determining kinase inhibitor selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Isoforms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821542#azd8154-selectivity-for-pi3k-isoforms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://openinnovation.astrazeneca.com/preclinical-research/preclinical-molecules/azd8154.html
https://www.benchchem.com/product/b10821542#azd8154-selectivity-for-pi3k-isoforms
https://www.benchchem.com/product/b10821542#azd8154-selectivity-for-pi3k-isoforms
https://www.benchchem.com/product/b10821542#azd8154-selectivity-for-pi3k-isoforms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10821542?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

